molecular formula C11H8N2O2 B8637471 4H-Benzo[b]imidazo[1,2-d][1,4]oxazine-7-carbaldehyde

4H-Benzo[b]imidazo[1,2-d][1,4]oxazine-7-carbaldehyde

Cat. No.: B8637471
M. Wt: 200.19 g/mol
InChI Key: ABKQQRNYBFCLTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4H-Benzo[b]imidazo[1,2-d][1,4]oxazine-7-carbaldehyde is a useful research compound. Its molecular formula is C11H8N2O2 and its molecular weight is 200.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8N2O2

Molecular Weight

200.19 g/mol

IUPAC Name

4H-imidazo[2,1-c][1,4]benzoxazine-7-carbaldehyde

InChI

InChI=1S/C11H8N2O2/c14-6-8-1-2-9-10(5-8)15-7-11-12-3-4-13(9)11/h1-6H,7H2

InChI Key

ABKQQRNYBFCLTQ-UHFFFAOYSA-N

Canonical SMILES

C1C2=NC=CN2C3=C(O1)C=C(C=C3)C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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[Cu]I
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Synthesis routes and methods II

Procedure details

To a vial, were added copper(I) iodide (27.8 mg, 0.146 mmol), 3-(1H-imidazol-2-ylmethoxy)-4-iodobenzaldehyde (127.7 mg, 0.389 mmol), cesium carbonate (267 mg, 0.819 mmol) and a stir bar. The reaction vial was purged with Argon 3 times. The (R,R)-(−)-N,N′-dimethyl-1,2-cyclohexanediamine (50 mg, 0.352 mmol) and DMF (2 ml) were added. The mixture was heated at 110° C. for 1 h. LCMS showed product formation. The mixture was filtered and purified on reverse phase HPLC to afford desired product (24.8 mg, 0.124 mmol, 31.8% yield).
Quantity
50 mg
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2 mL
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solvent
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Quantity
127.7 mg
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reactant
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cesium carbonate
Quantity
267 mg
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reactant
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Name
copper(I) iodide
Quantity
27.8 mg
Type
catalyst
Reaction Step Two
Yield
31.8%

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